![molecular formula C17H16Cl2N2O3S B278476 2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide](/img/structure/B278476.png)
2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide, also known as CP-690,550, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to have immunosuppressive properties and has been investigated for its potential use in treating autoimmune diseases such as rheumatoid arthritis and psoriasis.
Mechanism of Action
2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide works by inhibiting the activity of Janus kinase 3 (JAK3), which is involved in the signaling pathways of several cytokines that play a role in autoimmune diseases. By inhibiting JAK3, this compound reduces the activity of these cytokines and suppresses the immune response.
Biochemical and Physiological Effects:
This compound has been found to have immunosuppressive effects in both in vitro and in vivo studies. It has been shown to reduce the production of several cytokines, including interleukin-2 (IL-2), interleukin-4 (IL-4), interleukin-6 (IL-6), and interferon-gamma (IFN-γ). This compound has also been found to reduce the proliferation of T cells and B cells, which are involved in the immune response.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for investigating the role of JAK3 in autoimmune diseases and for studying the immune response. However, one limitation is that this compound is a small molecule inhibitor and may not accurately reflect the effects of a more complex biological system.
Future Directions
There are several future directions for research on 2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide. One area of interest is investigating its potential use in treating other autoimmune diseases, such as multiple sclerosis and inflammatory bowel disease. Another area of interest is investigating the long-term effects of this compound on the immune system, as well as its potential for inducing tolerance in transplant recipients. Additionally, further research is needed to understand the effects of this compound on specific immune cell populations and to identify potential biomarkers for predicting response to treatment.
Synthesis Methods
The synthesis of 2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide involves several steps, starting with the reaction of 2,4-dichlorophenol with propionyl chloride to form 2-(2,4-dichlorophenoxy)propanoic acid. This is then converted to the corresponding acid chloride, which is reacted with 5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide to form the final product.
Scientific Research Applications
2-{[2-(2,4-dichlorophenoxy)propanoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been investigated for its use in treating autoimmune diseases such as rheumatoid arthritis and psoriasis, as well as for its potential use in preventing organ transplant rejection.
properties
Molecular Formula |
C17H16Cl2N2O3S |
---|---|
Molecular Weight |
399.3 g/mol |
IUPAC Name |
2-[2-(2,4-dichlorophenoxy)propanoylamino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide |
InChI |
InChI=1S/C17H16Cl2N2O3S/c1-8(24-12-6-5-9(18)7-11(12)19)16(23)21-17-14(15(20)22)10-3-2-4-13(10)25-17/h5-8H,2-4H2,1H3,(H2,20,22)(H,21,23) |
InChI Key |
ATHQKVFNTYHIAL-UHFFFAOYSA-N |
SMILES |
CC(C(=O)NC1=C(C2=C(S1)CCC2)C(=O)N)OC3=C(C=C(C=C3)Cl)Cl |
Canonical SMILES |
CC(C(=O)NC1=C(C2=C(S1)CCC2)C(=O)N)OC3=C(C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.